Cas no 1286631-54-6 (N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide)
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methylphenyl)-N-(phenylmethyl)-3-(propylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
- N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
-
- Inchi: 1S/C25H30N4OS/c1-3-17-31-23-22(21-11-9-19(2)10-12-21)27-25(28-23)13-15-29(16-14-25)24(30)26-18-20-7-5-4-6-8-20/h4-12H,3,13-18H2,1-2H3,(H,26,30)
- InChI Key: DGVLFELDJIHRCB-UHFFFAOYSA-N
- SMILES: N1C2(CCN(C(NCC3=CC=CC=C3)=O)CC2)N=C(SCCC)C=1C1=CC=C(C)C=C1
Experimental Properties
- Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 14.27±0.60(Predicted)
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-1652-2μmol |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-5μmol |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-10μmol |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-20μmol |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-1mg |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-2mg |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-3mg |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-4mg |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-5mg |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-1652-10mg |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
1286631-54-6 | 10mg |
$79.0 | 2023-09-10 |
N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide Related Literature
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
Comprehensive Overview of N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 1286631-54-6)
The compound N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 1286631-54-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique spirocyclic architecture and multifunctional groups make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its resemblance to other bioactive heterocyclic compounds.
One of the most intriguing aspects of this compound is its triazaspiro[4.5]decane core, which is known to enhance binding affinity and metabolic stability in drug molecules. The presence of a benzyl group and a 4-methylphenyl moiety further contributes to its lipophilicity, potentially improving blood-brain barrier penetration. These features align with current trends in central nervous system (CNS) drug development, a hot topic in pharmaceutical research.
Recent studies have shown growing interest in sulfur-containing compounds like this molecule, particularly due to the propylsulfanyl group. Sulfur atoms in drug molecules often participate in unique interactions with biological targets, such as hydrogen bonding and hydrophobic effects. This has become increasingly relevant as scientists explore allosteric modulation and protein-protein interaction inhibitors - two areas receiving substantial funding in 2023-2024.
The carboxamide functionality at position 8 of the spirocyclic system presents another interesting feature. This group is frequently employed in modern drug design to improve water solubility while maintaining target affinity. Pharmaceutical companies are actively investigating similar compounds for neurodegenerative diseases and inflammatory disorders, addressing some of the most pressing healthcare challenges today.
From a synthetic chemistry perspective, the construction of the 1,4,8-triazaspiro[4.5]deca-1,3-diene scaffold presents both challenges and opportunities. Recent advances in cascade reactions and transition metal catalysis have made such structures more accessible to medicinal chemists. The compound's molecular complexity exemplifies the growing trend toward three-dimensional drug molecules in contrast to traditional flat aromatic systems.
Analytical characterization of this compound requires sophisticated techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR. These methods are crucial for confirming the structure of such complex molecules, especially when investigating potential polymorphic forms - a critical quality attribute in pharmaceutical development.
In the context of computational drug design, molecules like N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide serve as excellent case studies for molecular docking and free energy calculations. The recent integration of AI in drug discovery has made such analyses more predictive, helping researchers understand how structural modifications might affect biological activity.
The pharmaceutical industry's shift toward targeted therapies and precision medicine has increased demand for structurally novel compounds like this one. Its balanced molecular properties suggest potential for oral bioavailability, an essential requirement for modern drug candidates. This aligns with current searches for "improving drug-like properties" and "optimizing lead compounds" in scientific literature.
Environmental considerations in chemical development have also brought attention to the green chemistry aspects of synthesizing such compounds. Researchers are exploring more sustainable routes to complex molecules, addressing concerns about process mass intensity and solvent selection - topics frequently searched by environmentally conscious chemists.
As the scientific community continues to investigate N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide, its potential applications in personalized medicine and combination therapies become increasingly apparent. The compound represents the convergence of multiple contemporary trends in drug discovery, making it a fascinating subject for both academic and industrial researchers.
1286631-54-6 (N-benzyl-2-(4-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)